Cas no 2227372-56-5 (1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1))

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) is a chemically synthesized compound featuring a triazole core with a chloro-substituted vinylphenyl group. Its structural configuration, including the (Z)-stereochemistry and dichlorophenyl moiety, contributes to its reactivity and potential applications in pharmaceutical or agrochemical research. The hydrochloride salt form enhances solubility and stability, facilitating handling and formulation. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly those targeting fungal or microbial pathways due to the presence of the 1,2,4-triazole functional group. Its defined molecular structure allows for precise modifications in synthetic routes, making it a valuable candidate for exploratory studies in medicinal chemistry.

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) structure

2227372-56-5 structure

Product Name:1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)

CAS No:2227372-56-5

MF:C₁₀H₇Cl₄N₃

MW:310.994677782059

CID:4744796

PubChem ID:45073437

Update Time:2026-02-26

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- LORECLEZOLE HYDROCHLORIDE
- Loreclezole (hydrochloride)
- DSSTox_CID_25676
- DSSTox_RID_81050
- DSSTox_GSID_45676
- (Z)-1-(2-Chloro-2-(2,4-dichlorophenyl)vinyl)-1H-1,2,4-triazole hydrochloride
- HMS3412E12
- HMS3676E12
- Tox21_110946
- BN0309
- Tox21_110946_1
- (Z)-1-[2-CHLORO-2-(2,4-DICHLOROPHENYL)ETHENYL]-1H-1,2,4-TRIAZOLE HYDROCHLORIDE
- 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)
- R 72063 hydrochloride
- 1-[(Z)-2-chloro-2-(2,4-dichlorophenyl)ethenyl]-1,2,4-triazole;hydrochloride
- CHEMBL2359260
- CS-0120792
- DTXSID0045676
- NCGC00025098-02
- NCGC00025098-01
- HY-105272A
- DA-65055
- 2227372-56-5
- SR-01000597736-1
- DTXCID8025676
- AKOS022180051
- SR-01000597736
- J-003676
- SCHEMBL19694417
- Inchi： 1S/C10H6Cl3N3.ClH/c11-7-1-2-8(9(12)3-7)10(13)4-16-6-14-5-15-16;/h1-6H;1H/b10-4-;
- InChI Key： AWKSVFLKVCVVFQ-MDZFRNKHSA-N
- SMILES： Cl/C(=C\N1C=NC=N1)/C1C=CC(=CC=1Cl)Cl.Cl

Computed Properties

Exact Mass: 310.936458g/mol
Monoisotopic Mass: 308.939408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A812627-100mg	Loreclezole Hydrochloride	2227372-56-5	98+%	100mg	$1095.0	2025-02-20

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)

Research Brief on 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) (CAS: 2227372-56-5)

In recent years, the compound 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) (CAS: 2227372-56-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as an antifungal agent. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound belongs to the triazole class of antifungal agents, which are known for their broad-spectrum activity against pathogenic fungi. Recent studies have highlighted its structural similarity to other triazole derivatives, such as fluconazole and itraconazole, but with enhanced potency against resistant fungal strains. The presence of the dichlorophenyl group and the chloro-vinyl moiety is believed to contribute to its improved binding affinity to fungal cytochrome P450 14α-demethylase, a key enzyme in ergosterol biosynthesis.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1), optimizing yield and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by hydrochlorination to achieve the final product. The study reported a yield of 78% and confirmed the compound's structure using NMR and mass spectrometry.

In vitro studies have demonstrated the compound's efficacy against Candida albicans, Aspergillus fumigatus, and other clinically relevant fungal pathogens. Notably, a 2022 study in Antimicrobial Agents and Chemotherapy revealed that the compound exhibited a minimum inhibitory concentration (MIC) of 0.5 µg/mL against fluconazole-resistant Candida strains, outperforming existing triazole drugs. Mechanistic studies using X-ray crystallography further elucidated its binding mode to the target enzyme, providing insights for future drug design.

Despite its promising antifungal activity, challenges remain in its pharmacokinetic profile. A recent preclinical study highlighted the compound's limited oral bioavailability, attributed to its poor solubility in aqueous media. Researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Additionally, toxicity studies in animal models have shown no significant adverse effects at therapeutic doses, suggesting a favorable safety profile.

In conclusion, 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) represents a promising candidate for the development of next-generation antifungal therapies. Its unique structural features and potent activity against resistant strains position it as a valuable tool in addressing the growing threat of fungal infections. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials.